![molecular formula C17H21ClN4O3 B6177897 3-[1-oxo-5-(piperazin-1-yl)-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione hydrochloride CAS No. 2222120-31-0](/img/no-structure.png)
3-[1-oxo-5-(piperazin-1-yl)-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione hydrochloride
Overview
Description
Scientific Research Applications
Lurasidone: Efficacy in Psychotic and Mood Disorders
Lurasidone, identified by its chemical structure closely related to the queried compound, is extensively studied for its efficacy in treating psychotic and mood disorders. It's recognized for its distinct pharmacodynamic profile compared to other atypical antipsychotics, demonstrating effectiveness and tolerability in short-term treatment of schizophrenia and acute bipolar depression. Notably, Lurasidone showcases minimal risk of inducing weight gain, metabolic, or cardiac abnormalities, although it may have a higher risk of akathisia than other modern antipsychotics. The need for long-term testing in schizophrenia and bipolar disorder and for other potential indications is emphasized (Pompili et al., 2018).
Piperazine Derivatives: Therapeutic and Patent Review
Research into piperazine derivatives, including the structural element of the compound , has uncovered a wide range of therapeutic uses. These derivatives are key components in drugs treating conditions from psychosis and depression to cancer and inflammation. Modifications to the piperazine nucleus significantly impact the medicinal potential of the resulting molecules. This flexibility suggests piperazine's broad potential in drug discovery, advocating for further therapeutic investigations (Rathi et al., 2016).
Angiotensin IV and Dopamine Receptors
The pro-cognitive effects of Angiotensin IV, possibly mediated by its interaction with dopamine receptors, highlight another research avenue. Compounds structurally related to the queried molecule could play a role in enhancing memory through brain region-specific mechanisms dependent on dopamine receptor subpopulations. This research points to the potential clinical relevance of drugs affecting both the renin-angiotensin system and dopamine pathways (Braszko, 2010).
Anti-Mycobacterial Activity of Piperazine Analogues
Piperazine, as a core structural element, demonstrates significant anti-mycobacterial activity, especially against multidrug-resistant strains of Mycobacterium tuberculosis. This highlights the importance of piperazine-based compounds in developing new anti-TB molecules, offering insights into structure-activity relationships and paving the way for safer, selective, and cost-effective anti-mycobacterial agents (Girase et al., 2020).
Mechanism of Action
Target of Action
The primary target of this compound is the Widely Interspaced Zinc Finger Motifs (WIZ) protein . This protein plays a significant role in various cellular processes, including gene expression and regulation .
Mode of Action
The compound interacts with its target, the WIZ protein, by reducing its expression levels . This interaction leads to the induction of fetal hemoglobin (HbF) protein expression levels
Biochemical Pathways
The compound’s action affects the hemoglobin synthesis pathway . By inducing the expression of fetal hemoglobin (HbF), it can potentially ameliorate symptoms in patients with certain blood disorders, such as sickle cell disease and β-thalassemia .
Result of Action
The molecular and cellular effects of the compound’s action include the reduction of WIZ protein expression levels and the induction of HbF protein expression levels . These changes can potentially lead to an improvement in the symptoms of sickle cell disease and β-thalassemia .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[1-oxo-5-(piperazin-1-yl)-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione hydrochloride' involves the reaction of piperazine with phthalic anhydride to form 1-(piperazin-1-yl)phthalic anhydride, which is then reacted with cyclohexylamine to form 3-(1-oxo-5-(piperazin-1-yl)-2,3-dihydro-1H-isoindol-2-yl)cyclohexylamine. This compound is then reacted with piperidine-2,6-dione to form the final product, which is the hydrochloride salt of the compound.", "Starting Materials": [ "Piperazine", "Phthalic anhydride", "Cyclohexylamine", "Piperidine-2,6-dione", "Hydrochloric acid" ], "Reaction": [ "Piperazine is reacted with phthalic anhydride in the presence of a catalyst to form 1-(piperazin-1-yl)phthalic anhydride.", "1-(piperazin-1-yl)phthalic anhydride is then reacted with cyclohexylamine in the presence of a solvent and a catalyst to form 3-(1-oxo-5-(piperazin-1-yl)-2,3-dihydro-1H-isoindol-2-yl)cyclohexylamine.", "3-(1-oxo-5-(piperazin-1-yl)-2,3-dihydro-1H-isoindol-2-yl)cyclohexylamine is then reacted with piperidine-2,6-dione in the presence of a solvent and a catalyst to form the final product, which is the hydrochloride salt of the compound.", "The hydrochloride salt of the compound is obtained by reacting the final product with hydrochloric acid." ] } | |
CAS RN |
2222120-31-0 |
Molecular Formula |
C17H21ClN4O3 |
Molecular Weight |
364.8 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
